Cas no 1553249-07-2 (1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one)

• Product Name: 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one
• CAS No: 1553249-07-2
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 5691498
• PubChem ID: 83051412
• Update Time: 2025-05-22

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS021372400
• EN300-1276843
• 1-(3-CHLORO-5-FLUORO-4-HYDROXYPHENYL)PROPAN-1-ONE
• 1553249-07-2
• 1-Propanone, 1-(3-chloro-5-fluoro-4-hydroxyphenyl)-
• 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one

• Inchi： 1S/C9H8ClFO2/c1-2-8(12)5-3-6(10)9(13)7(11)4-5/h3-4,13H,2H2,1H3
• InChI Key： KRCWFQPMAHPYAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1)C(CC)=O)F)O

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 307.6±42.0 °C(Predicted)
• pka: 6.20±0.36(Predicted)

Additional information on 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one: A Comprehensive Overview

1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one, also known by its CAS number 1553249-07-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone group attached to a substituted phenyl ring. The phenyl ring itself bears three substituents: a chlorine atom at the 3-position, a fluorine atom at the 5-position, and a hydroxyl group at the 4-position. These substituents contribute to the compound's distinct chemical properties and biological activity.

The synthesis of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one involves a series of well-established organic reactions. Typically, the starting material is a substituted phenol, which undergoes nucleophilic substitution or electrophilic aromatic substitution to introduce the chlorine and fluorine atoms. The propanone group is then introduced through a ketone-forming reaction, such as the Friedel-Crafts acylation or a related method. The exact synthetic pathway may vary depending on the specific substituents and desired stereochemistry.

Recent studies have highlighted the potential of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one in drug discovery. Its structure suggests that it may act as a ligand for various protein targets, including kinases and G-protein coupled receptors (GPCRs). Preclinical research has demonstrated that this compound exhibits moderate activity against certain cancer cell lines, making it a promising candidate for further investigation in oncology. Additionally, its hydroxyl group may facilitate bioisosteric replacements, allowing for the development of derivatives with improved pharmacokinetic profiles.

The physical properties of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one are also noteworthy. It has a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one has found use as an intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for constructing heterocyclic compounds or for introducing functional groups into aromatic systems. Its versatility in organic synthesis underscores its importance in modern chemical research.

The environmental impact of 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one has also been studied. Research indicates that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in aqueous environments. This suggests that it poses minimal risk to aquatic ecosystems when properly managed. However, further studies are needed to fully understand its ecological effects and potential for bioaccumulation.

In conclusion, 1-(3-Chloro-5-fluoro-4-hydroxyphenyl)propan-1-one, CAS number 1553249-07-2, is a versatile compound with applications ranging from organic synthesis to drug discovery. Its unique structure and chemical properties make it an invaluable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new insights into its biological activity and environmental behavior, this compound is likely to play an increasingly important role in both academic and industrial settings.